Cas no 1207009-06-0 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexylpropanamide)

• Product name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexylpropanamide
• CAS No: 1207009-06-0
• MF: C₁₇H₂₃N₃O₄S
• MW: 365.447222948074
• CID: 5907627
• PubChem ID: 45505331

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexylpropanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]propanamide
• AKOS024525424
• 3-(3,5-dimethylisoxazol-4-yl)-N-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)propanamide
• 1207009-06-0
• F5860-3144
• VU0526265-1

• Inchi： 1S/C17H23N3O4S/c1-10-12(11(2)24-19-10)7-8-15(21)18-13-5-3-4-6-14(13)20-16(22)9-25-17(20)23/h13-14H,3-9H2,1-2H3,(H,18,21)
• InChI Key： SDPLXOOYOPPMSC-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)C1CCCCC1NC(CCC1C(C)=NOC=1C)=O)=O

Computed Properties

• Exact Mass: 365.141
• Monoisotopic Mass: 365.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 118A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexylpropanamide

Comprehensive Analysis of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexylpropanamide (CAS No. 1207009-06-0)

The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexylpropanamide (CAS No. 1207009-06-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the presence of a 1,2-oxazole ring and a thiazolidinedione moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role in modulating metabolic pathways, given the structural similarity of the thiazolidinedione group to known antidiabetic agents.

In recent years, the demand for novel compounds like 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexylpropanamide has surged due to the growing focus on precision medicine and targeted drug delivery. Searches for terms such as "oxazole derivatives in drug discovery" and "thiazolidinedione-based therapeutics" have spiked, reflecting the scientific community's interest in these molecular frameworks. This compound's cyclohexylpropanamide backbone further enhances its pharmacokinetic properties, making it a subject of intense study in preclinical trials.

One of the most frequently asked questions about CAS No. 1207009-06-0 revolves around its synthetic accessibility and scalability. The compound's intricate structure, featuring both heterocyclic and amide functionalities, presents challenges in large-scale production. However, advances in green chemistry and catalytic methodologies have opened new avenues for its efficient synthesis. Researchers are also exploring its potential as a small-molecule inhibitor in oncology, given the rising interest in kinase-targeted therapies.

The 3,5-dimethyl-1,2-oxazol-4-yl group in this compound is particularly noteworthy due to its role in enhancing molecular stability and bioavailability. This feature aligns with current trends in drug design, where bioisosteric replacements are employed to improve drug-like properties. Additionally, the 2,4-dioxo-1,3-thiazolidin-3-yl fragment has been linked to anti-inflammatory and antioxidant activities, making this compound a multifaceted candidate for multifactorial diseases like metabolic syndrome.

From an SEO perspective, keywords such as "CAS 1207009-06-0 supplier," "oxazole-thiazolidinedione hybrid," and "cyclohexylpropanamide derivatives" are highly relevant to this compound. These terms reflect the diverse applications and commercial interest in 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexylpropanamide. Furthermore, its potential use in neuroprotective and cardiometabolic research aligns with trending topics in biomedical sciences, ensuring sustained visibility in academic and industrial searches.

In conclusion, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexylpropanamide represents a compelling example of modern medicinal chemistry. Its structural complexity and functional versatility position it as a valuable tool for addressing unmet medical needs. As research progresses, this compound is likely to remain at the forefront of discussions on drug innovation and therapeutic targeting, cementing its place in the annals of pharmaceutical development.